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Compound of Interest

Compound Name: 2-Hydroxynicotinaldehyde

Cat. No.: B1277654

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and
purity of 2-Hydroxynicotinaldehyde (CAS No. 36404-89-4), a valuable building block in
medicinal chemistry and organic synthesis. This document outlines commercially available
sources, typical purity levels, and detailed analytical methodologies for quality assessment.
Furthermore, it includes a representative signaling pathway to illustrate the potential biological
relevance of related hydroxy-aldehyde compounds in drug discovery.

Commercial Availability

2-Hydroxynicotinaldehyde is available from several chemical suppliers. The purity and
guantity offered can vary, and it is recommended to contact suppliers directly for the most
current information. Below is a summary of known suppliers and their listed purities.
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Catalog
Supplier CAS Number Purity Number Notes
(Example)
As listed on
Career Henan . ]
) 36404-89-4 98% Not Specified ChemicalBook.
Chemical Co.
[1]
Dideu Industries - As listed on
o 36404-89-4 99.00% Not Specified )
Group Limited ChemicalBook.
ChemScene 36404-89-4 >97% CS-W003412 -
) ) - Product is
Sigma-Aldrich 36404-89-4 97% Not Specified _ _
discontinued.
Physicochemical Properties
Property Value Source
Molecular Formula CeHsNO2 ChemScene
Molecular Weight 123.11 g/mol ChemScene, Sigma-Aldrich
) ) ChemicalBook, Sigma-
Appearance Beige solid / powder or crystals ]
Aldrich[2]
. . ChemicalBook[1], Sigma-
Melting Point 223-225 °C ]
Aldrich
2-0Oxo0-1,2-dihydropyridine-3-
Synonyms carbaldehyde, 2-Hydroxy- ChemScene, Sigma-Aldrich
pyridine-3-carbaldehyde
2-8°C, protect from light, ) )
Storage ChemScene, Sigma-Aldrich

stored under nitrogen

Experimental Protocols
Synthesis of 2-Hydroxynicotinaldehyde
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A common laboratory-scale synthesis involves the hydrolysis of 2-chloro-3-

pyridinecarboxaldehyde.[1]

Materials:

2-chloro-3-pyridinecarboxaldehyde

3 M aqueous hydrochloric acid

3% hydrogen peroxide solution

Solid potassium carbonate

Ethanol

Procedure:

Suspend 2-chloro-3-pyridinecarboxaldehyde (2.00 mmol, 0.283 g) in 2 mL of 3 M aqueous
hydrochloric acid in a microwave-safe sealed vial.[1]

Add four drops of a 3% hydrogen peroxide solution to the suspension.[1]
Heat the mixture in a microwave reactor at 100 °C for 2 hours.[1]

After the reaction is complete, cool the vial to room temperature to allow the product to begin
crystallizing.[1]

Neutralize the suspension by the careful addition of solid potassium carbonate until gas
evolution ceases.[1]

Isolate the precipitate by filtration.[1]

Recrystallize the crude product from a minimum volume of ethanol to yield pure 2-
hydroxynicotinaldehyde.[1]

Expected Yield: Approximately 77% (0.190 g).[1]

Characterization Data:
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« 1H NMR (300 MHz, DMSO-ds): & 12.37 (br s, 1H), 10.05 (d, J = 0.7 Hz, 1H), 7.95 (dd, J =
7.1, 2.3 Hz, 1H), 7.80 (dd, J = 6.3, 2.3 Hz, 1H), 6.36 (t, J = 6.7 Hz, 1H).[1]

e 13C NMR (75 MHz, DMSO-ds): 6 189.0, 162.0, 143.4, 142.6, 124.2, 105.3.[1]

Purity Analysis

The purity of 2-Hydroxynicotinaldehyde can be reliably determined using High-Performance
Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy. The
following are general protocols that can be adapted for this purpose.

1. High-Performance Liquid Chromatography (HPLC)
This method is suitable for determining the purity by area normalization.

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV detector.

e Column: C18, 150 mm x 4.6 mm, 5 um patrticle size.

e Mobile Phase A: 0.1% Phosphoric Acid in Water.

o Mobile Phase B: Acetonitrile.

o Gradient: A suitable gradient, for example, 30% B to 80% B over 20 minutes.

e Flow Rate: 1.0 mL/min.

e Column Temperature: 30 °C.

o Detection Wavelength: 230 nm (or a wavelength of maximum absorbance for 2-
Hydroxynicotinaldehyde).

e Injection Volume: 10 pL.

Sample Preparation:
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o Accurately weigh and dissolve approximately 25 mg of the 2-Hydroxynicotinaldehyde
sample in a suitable diluent (e.g., a mixture of Mobile Phase A and B) in a 50 mL volumetric
flask to achieve a concentration of 0.5 mg/mL.

« Filter the solution through a 0.45 um syringe filter before injection.

Data Analysis: The purity is calculated using the area normalization method, where the peak
area of 2-Hydroxynicotinaldehyde is expressed as a percentage of the total area of all
observed peaks.

2. Quantitative NMR (QNMR)

gNMR can be used for an accurate determination of purity against a certified internal standard.

Instrumentation and Reagents:

 NMR Spectrometer: 400 MHz or higher.

o Deuterated Solvent: DMSO-ds.

« Internal Standard: A high-purity standard with a known purity value (e.g., maleic anhydride or
dimethyl sulfone) that has a simple spectrum with peaks that do not overlap with the analyte.

Sample Preparation:

e Accurately weigh ~15 mg of the 2-Hydroxynicotinaldehyde sample into an NMR tube.

o Accurately weigh ~10 mg of the internal standard into the same tube.

e Add ~0.7 mL of DMSO-ds, ensuring complete dissolution.

NMR Acquisition Parameters:

e Pulse Program: Standard 1D proton experiment with a sufficient relaxation delay (e.g., 5
times the longest T1).

e Number of Scans: 16 or higher for a good signal-to-noise ratio.
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Data Analysis:
» Apply phasing and baseline correction to the spectrum.

 Integrate a well-resolved, non-exchangeable proton signal from the analyte (e.g., the
aldehyde proton) and a signal from the internal standard.

o Calculate the purity using the following formula: Purity (%) = (I_analyte / |_std) * (N_std /
N_analyte) * (M_analyte / M_std) * (W_std / W_analyte) * P_std Where:

o | =Integral Area

o N = Number of Protons for the integrated signal
o M = Molar Mass

o W = Weight

o P = Purity of the standard

Visualizations
Synthesis and Purification Workflow

The following diagram illustrates the workflow for the synthesis and purification of 2-
Hydroxynicotinaldehyde.

Synthesis and Purification Workflow for 2-Hydroxynicotinaldehyde
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Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 2-Hydroxynicotinaldehyde.

Representative Signhaling Pathway: STAT3 Inhibition

While no specific signaling pathways for 2-Hydroxynicotinaldehyde have been prominently
documented in the reviewed literature, the structurally related compound 2'-
Hydroxycinnamaldehyde has been shown to inhibit the STAT3 signaling pathway, which is a
critical regulator of cell survival and proliferation.[3][4] This pathway is presented here as a
representative example of how a hydroxy-aldehyde functionalized aromatic compound can
exert biological effects.
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Representative Signaling Pathway: STAT3 Inhibition
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Caption: Inhibition of the STAT3 signaling pathway by 2'-Hydroxycinnamaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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